Cas no 5785-70-6 (4-Ethoxycarbonyl-2-nitrophenylboronic acid)

4-Ethoxycarbonyl-2-nitrophenylboronic acid Properties

Names and Identifiers

• 4-Ethoxycarbonyl-2-nitrophenylboronic acid
• (4-Ethoxycarbonyl-2-nitrophenyl)boronic acid
• 4-Ethoxycarbonyl-2-nitrophenylboronic Acid (contains varying amounts of Anhydride)
• 4-Ethoxycarbonyl-2-nitrobenzeneboronic acid
• 4-(Ethoxycarbonyl)-2-nitrobenzeneboronic acid
• 4-Ethoxycarbonyl-2-nitrobenzeneboronic Acid (contains varying amounts of Anhydride)
• ETHYL 4-BORONO-3-NITROBENZOATE
• ETHYL 4-BORONO-3-NITRABENZOATE
• 4-(ethoxycarbonyl)-2-nitrophenylboronic acid
• 4-Ethoxycarbonyl-2-nitrophenylboronicacid
• GCDAYMSNTGTFDC-UHFFFAOYSA-N
• SBB064164
• VB10266
• RL04182
• E2998G1
• AB11178
• BC001968
• N1
• AKOS015838819
• CS-W010302
• EN300-7358551
• CHEMBL91674
• [4-(ethoxycarbonyl)-2-nitrophenyl]boronic acid
• T72654
• 5785-70-6
• MFCD02179460
• DTXSID00378438
• Benzoic acid, 4-borono-3-nitro-, 1-ethyl ester
• DS-14361
• SCHEMBL4004897
• A831639
• 4-Ethoxycarbonyl-2-nitrobenzeneboronic acid, 97%
• FT-0635852
• J-515274
• 4-Ethoxycarbonyl-2-nitrobenzeneboronic acid(contains varying amounts of Anhydride)
• DB-028860
• +Expand

• MDL： MFCD02179460
• InChIKey： GCDAYMSNTGTFDC-UHFFFAOYSA-N
• Inchi： 1S/C9H10BNO6/c1-2-17-9(12)6-3-4-7(10(13)14)8(5-6)11(15)16/h3-5,13-14H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(B(O[H])O[H])=C(C=1[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.06000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 239.06
• Heavy Atom Count: 17
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 113

Experimental Properties

• LogP: -0.02550
• PSA: 112.58000
• Refractive Index: 1.666
• Boiling Point: 445.3±55.0 °C at 760 mmHg
• Melting Point: 125°C(lit.)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 223.1±31.5 °C
• Color/Form: NA
• Density: 1.4±0.1 g/cm3

4-Ethoxycarbonyl-2-nitrophenylboronic acid Security Information

• Symbol: GHS07
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

4-Ethoxycarbonyl-2-nitrophenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons